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Compound of Interest

Compound Name: Simiarenol

Cat. No.: B1681680

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for the
triterpenoid Simiarenol, including Nuclear Magnetic Resonance (NMR), Mass Spectrometry
(MS), and Infrared (IR) data. Detailed experimental protocols for the isolation and analysis of
this compound are also presented to support research and drug development efforts.

Spectroscopic Data of Simiarenol

The following sections summarize the key spectroscopic data for Simiarenol (CsoHs00, Exact
Mass: 426.386166214 Da).[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.
The 'H and 3C NMR data for Simiarenol are presented below.

Table 1: *H NMR Spectroscopic Data for Simiarenol (300 MHz, CDCIs)
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Chemical Shift (8)

Coupling Constant

opm Multiplicity (3) Hz Assignment
5.60 dt 6.0, 2.0 H-6
3.47 t 3.0 H-3
1.14 S CHs-24

1.04 S CHs-23

1.00 S CHs-28

0.92 S CHs-27

0.89 S CHs-26

0.88 d 5.2 CHs-30
0.82 d 6.5 CHs-29
0.78 S CHs-25

Table 2: 13C NMR Spectroscopic Data for Simiarenol (300 MHz, CDCls)
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Chemical Shift (8) ppm Assignment

149.3 C-5

116.8 C-6

76.2 C-3

60.0

52.0

51.0

50.4

42.0

41.0

40.0

38.0

37.8

37.0

35.0

34.0

30.0

29.077

28.973

28.307

27.756

25.0

24.0

22.0

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

20.0

18.2

18.0

16.0

15.8

155

15.0

Mass Spectrometry (MS)

Mass spectrometry data confirms the molecular weight of Simiarenol. While detailed
fragmentation patterns from experimental data are not readily available in the public domain,
the high-resolution mass provides a precise molecular formula.

Table 3: Mass Spectrometry Data for Simiarenol

Parameter Value

Molecular Formula Cs0Hs00

Molecular Weight 426.7 g/mol

Exact Mass 426.386166214 Da

Infrared (IR) Spectroscopy

The IR spectrum of Simiarenol reveals the presence of key functional groups.

Table 4: Infrared (IR) Spectroscopic Data for Simiarenol
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Wavenumber (cm~?) Functional Group Assignment
3400 O-H stretch (hydroxyl group)

2992 C-H stretch (aliphatic)

1650 C=C stretch (alkene)

1555 C=C stretch (alkene)

1020 C-O stretch (hydroxyl group)

Experimental Protocols

This section details the methodologies for the isolation and spectroscopic analysis of

Simiarenol.

Isolation of Simiarenol from Ficus aurantiacea**

The following workflow outlines the extraction and isolation of Simiarenol from the leaves of

Ficus aurantiacea.
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Caption: Workflow for the isolation of Simiarenol.
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Spectroscopic Analysis

* NMR Spectroscopy: *H and 3C NMR spectra were recorded on a Varian XL-300, Bruker
DPX 300, or 400 MHz NMR instrument. Samples were dissolved in deuterated chloroform
(CDCls).

o Mass Spectrometry: Low-resolution mass spectra were obtained with a Varian MA 112S or
Finnigan MAT L521 spectrometer. The ionization method is typically Electron Impact (EI) for
this class of compounds.

» IR Spectroscopy: The IR spectrum was obtained on a Perkin Elmer FT-IR-6PC
interferometer. The sample was prepared as a potassium bromide (KBr) pellet.

Signaling Pathway

The precise molecular signaling pathways through which Simiarenol exerts its biological
effects are not yet fully elucidated. However, based on the known anti-inflammatory and anti-
tumor activities of other triterpenoids, a potential mechanism of action could involve the
modulation of key inflammatory and cell survival pathways.

Below is a generalized diagram of a common anti-inflammatory signaling pathway that could be
a target for compounds like Simiarenol.
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Caption: Potential anti-inflammatory signaling pathway modulated by Simiarenol.

Further research is required to definitively establish the specific molecular targets and signaling
pathways of Simiarenol. This guide serves as a foundational resource for researchers to build
upon in their exploration of this promising natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic and Methodological Profile of Simiarenol:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681680#spectroscopic-data-of-simiarenol-nmr-ms-

ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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